Cas no 2166647-85-2 (methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 2166647-85-2
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6223311
• PubChem ID: 137941841
• Update Time: 2025-08-04

methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate
• EN300-1071550
• 2166647-85-2

• Inchi： 1S/C9H15N3O3/c1-5(2)4-6(10)8-11-7(12-15-8)9(13)14-3/h5-6H,4,10H2,1-3H3
• InChI Key： UOCJLQCOYGDCMD-UHFFFAOYSA-N
• SMILES： O1C(C(CC(C)C)N)=NC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.2Ų

Additional information on methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate

Comprehensive Overview of Methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2166647-85-2)

The compound methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2166647-85-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core and a methyl carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The amino and methylbutyl substituents further enhance its reactivity, enabling diverse derivatization strategies.

In recent years, the demand for heterocyclic compounds like 1,2,4-oxadiazoles has surged due to their role in developing novel therapeutics. This compound's CAS No. 2166647-85-2 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Its structural analogs have shown promise in targeting enzymes and receptors, making it a hotspot for structure-activity relationship (SAR) studies. Additionally, its methyl ester group offers synthetic flexibility, allowing for easy conversion to carboxylic acids or amides, which are critical in prodrug design.

The synthesis of methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate typically involves cyclization reactions of precursor nitriles and hydroxylamine derivatives. Optimizing its yield and purity is a key focus in organic synthesis, as impurities can affect downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with industry standards. Its stability under various conditions is also a topic of investigation, particularly for storage and transportation.

From an industrial perspective, scalability is a major consideration for CAS No. 2166647-85-2. Manufacturers are exploring green chemistry approaches to reduce waste and improve cost-efficiency. The compound's potential in crop protection formulations has also been explored, as 1,2,4-oxadiazoles exhibit herbicidal and insecticidal properties. This dual applicability in pharmaceuticals and agriculture underscores its commercial value.

In the context of AI-driven drug discovery, methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate is often featured in virtual screening libraries. Its pharmacophore features align with targets like kinases and G-protein-coupled receptors (GPCRs), making it a candidate for machine learning-based predictive modeling. Researchers are also investigating its ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles to assess its viability as a lead compound.

Environmental and regulatory aspects of CAS No. 2166647-85-2 are equally important. While it is not classified as hazardous, its biodegradation and ecotoxicity data are being compiled to meet global regulatory standards. This aligns with the growing emphasis on sustainable chemistry and green solvents in synthetic processes. The compound's compatibility with biocatalysis is another area of interest, as enzymatic methods gain traction in industrial applications.

In summary, methyl 5-(1-amino-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2166647-85-2) represents a multifaceted tool in modern chemistry. Its applications span from drug development to agrochemical innovation, driven by its adaptable chemical framework. As research advances, this compound is poised to play a pivotal role in addressing challenges in human health and food security, making it a subject of enduring scientific and commercial interest.